Cas no 939430-30-5 (3-(3-pyridinyl)phenylboronic acid pinacol ester)

3-(3-pyridinyl)phenylboronic acid pinacol ester structure
939430-30-5 structure
Product Name:3-(3-pyridinyl)phenylboronic acid pinacol ester
CAS No:939430-30-5
MF:C17H20BNO2
MW:281.157204627991
MDL:MFCD20923943
CID:2194232
PubChem ID:253661231
Update Time:2025-08-05

3-(3-pyridinyl)phenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Pyridinyl)phenylboronic acid pinacol ester
    • 3-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyridine
    • 3-pyridylphenyl boronic acid pinacol ester
    • 3-(3-Pyridyl)phenylboronic Acid Pinacol Ester
    • 4,4,5,5-Tetramethyl-2-[3-(pyridin-3-yl)phenyl]-1,3,2-dioxaborolane
    • 3-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyridine
    • AK192667
    • KVEIJNJPKCWYQF-UHFFFAOYSA-N
    • 2-[3-(3-Pyridyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 3-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyridine (ACI)
    • CS-0061108
    • W19352
    • 939430-30-5
    • MFCD20923943
    • DB-112444
    • T3313
    • SCHEMBL5529229
    • DS-10345
    • AKOS026671349
    • 3-(3-pyridinyl)phenylboronic acid pinacol ester
    • MDL： MFCD20923943
    • Inchi： 1S/C17H20BNO2/c1-16(2)17(3,4)21-18(20-16)15-9-5-7-13(11-15)14-8-6-10-19-12-14/h5-12H,1-4H3
    • InChI Key： KVEIJNJPKCWYQF-UHFFFAOYSA-N
    • SMILES： N1C=C(C2C=C(B3OC(C)(C)C(C)(C)O3)C=CC=2)C=CC=1

Computed Properties

  • Exact Mass: 281.15900
  • Monoisotopic Mass: 281.1587090g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.4

Experimental Properties

  • Color/Form: No data available
  • Density: 1.09±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 95.0 to 99.0 deg-C
  • Boiling Point: 428.3±28.0 °C at 760 mmHg
  • Flash Point: 212.9±24.0 °C
  • PSA: 31.35000
  • LogP: 3.04780

3-(3-pyridinyl)phenylboronic acid pinacol ester Security Information

3-(3-pyridinyl)phenylboronic acid pinacol ester Pricemore >>

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3-(3-pyridinyl)phenylboronic acid pinacol ester Production Method

Production Method 1

73183-34-3 73183-34-3
5970-10-5 5970-10-5
939430-30-5 939430-30-5
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Tricyclohexylphosphine ,  Bis(dibenzylideneacetone)palladium Solvents: 1,4-Dioxane ;  72 h, 80 °C
Reference
Organic electroluminescence element containing heteroaryl compound having novel biphenyl center backbone
, Japan, , ,

Production Method 2

73183-34-3 73183-34-3
5970-10-5 5970-10-5
939430-30-5 939430-30-5
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Tricyclohexylphosphine ,  Bis(dibenzylideneacetone)palladium Solvents: 1,4-Dioxane ;  72 h, 80 °C; 80 °C → rt
Reference
Novel Four-Pyridylbenzene-Armed Biphenyls as Electron-Transport Materials for Phosphorescent OLEDs
Su, Shi-Jian; Tanaka, Daisaku; Li, Yan-Jun; Sasabe, Hisahiro; Takeda, Takashi; et al, Organic Letters, 2008, 10(5), 941-944

Production Method 3

4422-32-6 4422-32-6
73183-34-3 73183-34-3
939430-30-5 939430-30-5
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: 1,1-Bis(diphenylphosphino)ferrocene ,  [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane
Reference
Synthesis, characterization and molecular recognition of a bis-platinum terpyridine dimer
Trokowski, Robert; Akine, Shigehisa; Nabeshima, Tatsuya, Chemical Communications (Cambridge, 2008, (7), 889-890

Production Method 4

4422-32-6 4422-32-6
73183-34-3 73183-34-3
939430-30-5 939430-30-5
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Palladium diacetate ,  2-Dicyclohexylphosphino-2′,6′-dimethoxybiphenyl Solvents: Tetrahydrofuran ,  1,4-Dioxane ;  15 h, reflux
Reference
Compounds comprising phenyl and pyridine units and optoelectronic devices using them
, United States, , ,

Production Method 5

4422-32-6 4422-32-6
73183-34-3 73183-34-3
939430-30-5 939430-30-5
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Toluene ;  6 h, reflux
Reference
Pyridine derivative compound as electroluminescent material for organic electroluminescent device
, Korea, , ,

Production Method 6

4422-32-6 4422-32-6
73183-34-3 73183-34-3
939430-30-5 939430-30-5
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ;  4 h, 100 °C
Reference
ASK1 inhibitor and its derivative, its preparation method, pharmaceutical composition and application in preparation of drug for disease related to ASK1 kinase
, China, , ,

Production Method 7

73183-34-3 73183-34-3
5970-10-5 5970-10-5
939430-30-5 939430-30-5
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Tricyclohexylphosphine ,  Bis(dibenzylideneacetone)palladium Solvents: 1,4-Dioxane ;  24 h, 85 °C
Reference
Preparation of triphenylpyrimidine core containing compounds and applications in organic electroluminescent diode
, China, , ,

Production Method 8

4373-60-8 4373-60-8
73183-34-3 73183-34-3
939430-30-5 939430-30-5
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Tricyclohexylphosphine ,  Tris(dibenzylideneacetone)dipalladium Solvents: 1,4-Dioxane ;  24 h, 85 °C
Reference
A compound with tripyridylbenzene as core, and the preparation method and application thereof
, China, , ,

Production Method 9

73183-34-3 73183-34-3
5970-10-5 5970-10-5
939430-30-5 939430-30-5
Reaction Conditions
1.1 Reagents: Potassium acetate ,  Tricyclohexylphosphine Catalysts: Tris(dibenzylideneacetone)dipalladium Solvents: 1,4-Dioxane ;  24 h, 85 °C
Reference
Compound using pyridine as nucleus and its preparation method and application
, China, , ,

Production Method 10

4422-32-6 4422-32-6
73183-34-3 73183-34-3
939430-30-5 939430-30-5
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ;  80 °C
Reference
Tuning Energy Levels of Electron-Transport Materials by Nitrogen Orientation for Electrophosphorescent Devices with an 'Ideal' Operating Voltage
Su, Shi-Jian; Sasabe, Hisahiro; Pu, Yong-Jin; Nakayama, Ken-ichi; Kido, Junji, Advanced Materials (Weinheim, 2010, 22(30), 3311-3316

Production Method 11

4422-32-6 4422-32-6
73183-34-3 73183-34-3
939430-30-5 939430-30-5
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Palladium diacetate ,  2-Dicyclohexylphosphino-2′,6′-dimethoxybiphenyl Solvents: Acetone ,  Tetrahydrofuran ;  overnight, 60 °C
Reference
Electron-transporting materials based on phenyl pyridine derivatives and optoelectronic devices employing the electron-transporting materials
, World Intellectual Property Organization, , ,

Production Method 12

1565857-71-7 1565857-71-7
626-55-1 626-55-1
939430-30-5 939430-30-5
Reaction Conditions
1.1 Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Toluene ;  12 h, 110 °C; 110 °C → rt
Reference
Synthesis of Trimethylstannyl Arylboronate Compounds by Sandmeyer-Type Transformations and Their Applications in Chemoselective Cross-Coupling Reactions
Qiu, Di; Wang, Shuai; Tang, Shengbo; Meng, He; Jin, Liang; et al, Journal of Organic Chemistry, 2014, 79(5), 1979-1988

Production Method 13

73183-34-3 73183-34-3
5970-10-5 5970-10-5
939430-30-5 939430-30-5
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Tricyclohexylphosphine ,  Bis(dibenzylideneacetone)palladium Solvents: 1,4-Dioxane ;  72 h, 80 °C
Reference
Pyridylterphenyl derivatives for electron transport materials in organic electroluminescence devices
, Japan, , ,

3-(3-pyridinyl)phenylboronic acid pinacol ester Raw materials

3-(3-pyridinyl)phenylboronic acid pinacol ester Preparation Products

3-(3-pyridinyl)phenylboronic acid pinacol ester Related Literature

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